Cas no 2227692-66-0 ((3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227692-66-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6425746
• PubChem ID: 165838524
• Update Time: 2025-06-08

(3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid
• 2227692-66-0
• EN300-1777212

• Inchi： 1S/C12H14O3/c13-11(7-12(14)15)10-5-3-9(4-6-10)8-1-2-8/h3-6,8,11,13H,1-2,7H2,(H,14,15)/t11-/m0/s1
• InChI Key： SWCFPRQWVBFBLE-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid

Research Briefing on (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid (CAS: 2227692-66-0)

In recent years, (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid (CAS: 2227692-66-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and as a key intermediate in the synthesis of bioactive molecules. The compound's unique structural features, including the cyclopropylphenyl moiety and the stereospecific hydroxypropanoic acid group, contribute to its distinctive pharmacological properties.

Recent studies have focused on the synthetic pathways for (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid, with particular emphasis on asymmetric synthesis methods to ensure high enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient enzymatic resolution approach using lipase-catalyzed esterification, achieving >99% enantiomeric excess. This advancement addresses previous challenges in obtaining the desired (S)-enantiomer in high yield, which is crucial for its biological activity.

The pharmacological potential of (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid has been explored in several therapeutic areas. Notably, research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its activity as a selective inhibitor of histone deacetylase 6 (HDAC6), with IC50 values in the low micromolar range. This finding suggests potential applications in oncology, particularly for cancers where HDAC6 overexpression plays a pathogenic role. The compound's ability to cross the blood-brain barrier, as evidenced in rodent models, also opens possibilities for neurological applications.

Structural-activity relationship (SAR) studies have revealed that the cyclopropyl group at the para position of the phenyl ring contributes significantly to the compound's metabolic stability, while the (S)-configuration of the hydroxypropanoic acid moiety is essential for target binding. These insights, published in a 2023 ACS Medicinal Chemistry Letters paper, have guided the design of second-generation derivatives with improved pharmacokinetic profiles.

Current research directions include exploring the compound's potential as a building block for PROTAC (proteolysis targeting chimera) development and investigating its anti-inflammatory properties through modulation of the NLRP3 inflammasome pathway. Preliminary results from in vitro studies show promising activity at concentrations below 10 μM, though further optimization is needed to improve potency and selectivity.

The commercial availability of (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid (CAS: 2227692-66-0) from specialized chemical suppliers has facilitated broader research into its applications. However, challenges remain in scaling up production while maintaining the stringent purity requirements necessary for pharmaceutical development. Recent process chemistry innovations, including continuous flow synthesis approaches, show potential to address these manufacturing challenges.

In conclusion, (3S)-3-(4-cyclopropylphenyl)-3-hydroxypropanoic acid represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover new biological activities and synthetic applications for this compound, positioning it as an important tool in medicinal chemistry and drug discovery efforts. Future studies will likely focus on expanding its therapeutic indications and developing more efficient synthetic routes to meet growing research and potential clinical demand.